Cas no 15537-71-0 ((2S)-2-acetamido-3-methyl-3-sulfanyl-butanoic acid)

• Product Name: (2S)-2-acetamido-3-methyl-3-sulfanyl-butanoic acid
• CAS No: 15537-71-0
• MF: C₇H₁₃NO₃S
• MW: 191.2480
• MDL: MFCD00078887
• CID: 140870
• PubChem ID: 329747269
• Update Time: 2024-11-01

(2S)-2-acetamido-3-methyl-3-sulfanyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Valine,N-acetyl-3-mercapto-
• N-ACETYL-3-MERCAPTO-D-VALINE
• N-Acetyl-D-penicillamine
• (S)-2-Acetamido-3-hydroxypropanoic acid
• AC1L22WG
• CTK0H2038
• HMDB02931
• L-Serine, N-acetyl-
• N-acetyl-3,3-dimethyl-D-cysteine
• N-acetyl-DL-serine
• N-Acetyl-DL-tryptophane 4-nitrophenyl ester
• N-Acetyl-D-penicillamin
• N-Acetyl-L-serin
• N-Acetyl-L-serine
• N-acetylpenicillamine
• N-acetylpenicyllamine
• N-Acetyl-S
• N-Acetyl-tryptophan-(4-nitro-phenyl)-ester
• N-Acetyl-tryptophan-p-nitrophenylester
• Serine, N-acetyl-
• NAP
• NAPA
• D-Valine, N-acetyl-3-mercapto-
• N-acetyl-3-sulfanyl-D-valine
• N-Acetyl-2-amino-3-mercapto-3-methylbutansaeure
• N-Acetyl-3-mercaptovaline
• (s)-2-acetamido-3-mercapto-3-methylbutanoic acid
• WO11M5K6OR
• (2S)-2-acetamido-3-methyl-3-sulfanylbutanoic acid
• N-Acetyl-3-mercapto-DL-valine
• Valine, N-acetyl-3-mercapto-, DL-
• N-Acetyl-3-dimethyl-DL-cysteine
• (2S)-2-acetamido-3-methyl-3-sulfanyl-butanoic acid
• EINECS 239-585-4
• AKOS015894387
• N-Acetylpenicillamine, D-
• UNII-WO11M5K6OR
• Epitope ID:140792
• J-009191
• SCHEMBL4468919
• for HPLC derivatization, inverted exclamation markY99%(T)
• HY-W012498
• N-Acetyl-D-penicillamine, for HPLC derivatization, >=99.0% (T)
• AS-60162
• D-N-acetylpenicillamine
• 15537-71-0
• DB-255593
• Q27130879
• DTXSID701030813
• CHEBI:61198
• N-Acetyl-3-mercapto-D-valin
• N-ACETYLPENICILLAMINE [MI]
• N-ACETYLPENICILLAMINE D-FORM [MI]
• Valine, N-acetyl-3-mercapto-, D-
• D-Valine, N-acetyl-3-mercapto-; N-Acetyl-D-Penicillamine; Valine, N-acetyl-3-mercapto-, D- (8CI); N-Acetyl-3-mercaptovaline; N-Acetyl-D-penicillamine; N-Acetylpenicillamine
• CS-W013214
• EN300-59095
• Valine, N-acetyl-3-mercapto-
• MFCD00078887
• N-ACETYLPENICILLAMINE D-FORM

• MDL： MFCD00078887
• Inchi： 1S/C7H13NO3S/c1-4(9)8-5(6(10)11)7(2,3)12/h5,12H,1-3H3,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： MNNBCKASUFBXCO-YFKPBYRVSA-N
• SMILES： S([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C(=O)O[H])N([H])C(C([H])([H])[H])=O
• BRN： 2327356

Computed Properties

• Exact Mass: 191.06169
• Monoisotopic Mass: 191.061614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 0.1

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 185-190 °C (dec.)
• Boiling Point: 392.7±37.0 °C at 760 mmHg
• Flash Point: 191.3±26.5 °C
• Refractive Index: 1.508
• PSA: 66.4
• LogP: 0.67500
• Merck: 13,100
• Optical Activity: [α]20/D +10±2°, c = 1% in ethanol
• Sensitiveness: Sensitive to air

(2S)-2-acetamido-3-methyl-3-sulfanyl-butanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons